Caffeine, 8-bromo-
Caffeine, 8-bromo-
Brand Name:
Vulcanchem
CAS No.:
10381-82-5
VCID:
VC21079595
InChI:
InChI=1S/C8H9BrN4O2/c1-11-4-5(10-7(11)9)12(2)8(15)13(3)6(4)14/h1-3H3
SMILES:
CN1C2=C(N=C1Br)N(C(=O)N(C2=O)C)C
Molecular Formula:
C8H9BrN4O2
Molecular Weight:
273.09 g/mol
Caffeine, 8-bromo-
CAS No.: 10381-82-5
Cat. No.: VC21079595
Molecular Formula: C8H9BrN4O2
Molecular Weight: 273.09 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 10381-82-5 |
|---|---|
| Molecular Formula | C8H9BrN4O2 |
| Molecular Weight | 273.09 g/mol |
| IUPAC Name | 8-bromo-1,3,7-trimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C8H9BrN4O2/c1-11-4-5(10-7(11)9)12(2)8(15)13(3)6(4)14/h1-3H3 |
| Standard InChI Key | YRLRORFORQUTKS-UHFFFAOYSA-N |
| SMILES | CN1C2=C(N=C1Br)N(C(=O)N(C2=O)C)C |
| Canonical SMILES | CN1C2=C(N=C1Br)N(C(=O)N(C2=O)C)C |
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